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Compound of Interest

Compound Name: 30C-NBOMe (hydrochloride)

Cat. No.: B1162247

Get Quote

Executive Summary
25I-NBOMe represents the "gold standard" for super-potent 5-HT2A agonism, deriving its

nanomolar affinity from a critical interaction at the ortho-position of the N-benzyl ring. In

contrast, 30C-NBOMe (Compound 14 in recent SAR literature) serves as a negative structural

probe. Despite carrying the 3,4,5-trimethoxy substitution pattern characteristic of mescaline,

30C-NBOMe exhibits significantly reduced binding affinity. This comparison highlights a

fundamental SAR principle: the ortho-methoxy group is a privileged scaffold requirement for

high-affinity NBOMe binding, which cannot be replicated by meta or para substitutions.
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Feature 25I-NBOMe 30C-NBOMe

IUPAC Name

2-(4-iodo-2,5-

dimethoxyphenyl)-N-(2-

methoxybenzyl)ethanamine

2-(4-chloro-2,5-

dimethoxyphenyl)-N-(3,4,5-

trimethoxybenzyl)ethanamine

Core Scaffold
2C-I (Iodinated

phenethylamine)

2C-C (Chlorinated

phenethylamine)

N-Benzyl Substitution 2-methoxy (Ortho) 3,4,5-trimethoxy (Meta/Para)

Structural Homology
Optimized NBOMe

pharmacophore

Mescaline-like benzyl

substitution

Primary Reference Braden et al. (2006) Wang et al. (2023)

Pharmacological Performance: Binding Affinity ( )
The binding affinity (

) represents the equilibrium dissociation constant; lower values indicate tighter binding.

Data Summary

Receptor Target
25I-NBOMe (

)

30C-NBOMe (

)
Relative Potency

5-HT2A 0.044 ± 0.01 nM > 100 nM (Est.)*
25I is >1000x more

potent

5-HT2C 2.0 - 5.0 nM Low Affinity 25I retains selectivity

Selectivity (2A/2C) High (~50-100 fold) N/A (Poor binding) -

*Note on 30C-NBOMe Data: Wang et al. (2023) characterize the affinity of 30C-NBOMe

(Compound 14) as having "negative effects" on binding compared to ortho-substituted analogs,

which typically range from 0.5–5 nM. The loss of the ortho-anchor drastically reduces affinity,

rendering it pharmacologically inferior.

Mechanistic Analysis[1][2][4][5]
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The "Ortho-Lock" Effect (25I-NBOMe): The 2-methoxy group on the benzyl ring of 25I-

NBOMe forms an intramolecular hydrogen bond (likely with the protonated nitrogen) or a

specific interaction with a serine residue (Ser156) in the receptor binding pocket. This locks

the ligand in a bioactive "hook" conformation, minimizing the entropic cost of binding.

The "Polymethoxy Failure" (30C-NBOMe): 30C-NBOMe attempts to mimic the structure of

mescaline (3,4,5-trimethoxyphenethylamine) on the benzyl ring. However, the 5-HT2A

receptor's "NBOMe pocket" is sterically restricted. The bulk of the 3,4,5-substitution pattern

creates steric clashes and lacks the critical ortho-interaction. This proves that simply adding

"psychedelic" motifs (like the mescaline ring) to the NBOMe scaffold does not yield additive

potency; the spatial orientation is incorrect.

Signal Transduction Pathway
Both compounds target the 5-HT2A receptor, a G-protein coupled receptor (GPCR). 25I-

NBOMe acts as a full agonist, robustly activating the Gq/11 pathway. 30C-NBOMe, due to poor

binding, fails to recruit this pathway effectively at relevant concentrations.
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Caption: 5-HT2A signaling pathway.[1] 25I-NBOMe strongly drives Gq-mediated Calcium

release, whereas 30C-NBOMe exhibits weak receptor occupancy.

Experimental Protocol: Radioligand Binding Assay
To verify these affinity differences experimentally, the following validated protocol (adapted from

Braden et al. and Wang et al.) is recommended.

Materials
Source Tissue: HEK293 cells stably expressing human 5-HT2A receptors.[1]

Radioligand: [³H]-Ketanserin (Antagonist) or [¹²⁵I]-DOI (Agonist). Note: Agonist radioligands

are preferred for differentiating high-affinity states.[1]

Competitors: 25I-NBOMe and 30C-NBOMe (10⁻¹² M to 10⁻⁵ M).

Workflow
Membrane Preparation: Homogenize cells in Tris-HCl buffer (pH 7.4). Centrifuge at 50,000 x

g for 20 min. Resuspend pellet.

Incubation:

Mix 100 µL membrane suspension (20 µg protein).

Add 50 µL radioligand (e.g., 0.5 nM [³H]-Ketanserin).

Add 50 µL competing drug (25I or 30C) at varying log-concentrations.

Incubate at 37°C for 60 minutes to reach equilibrium.

Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3%

polyethyleneimine) using a cell harvester.

Quantification: Wash filters 3x with ice-cold buffer. Measure radioactivity via liquid scintillation

counting.

Analysis: Plot % Specific Binding vs. Log[Drug]. Determine
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via non-linear regression and convert to

using the Cheng-Prusoff equation:

1. Membrane Prep
(HEK293-5HT2A)

2. Incubation
(Drug + [3H]-Ligand)

3. Filtration
(GF/B Filters)
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Click to download full resolution via product page

Caption: Standard workflow for competitive radioligand binding assays to determine Ki values.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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